Cas no 858671-75-7 (6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid)

• Product Name: 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid
• CAS No: 858671-75-7
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 2951159
• PubChem ID: 66932592
• Update Time: 2025-05-27

6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-环丙基苯并[D]异噻唑-3-羧酸
• 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid
• 6-CYCLOPROPYL-1,2-BENZOTHIAZOLE-3-CARBOXYLIC ACID
• 1,2-Benzisothiazole-3-carboxylic acid, 6-cyclopropyl-
• 6-Cyclopropylbenzo[d]isothiazole-3-carboxylicacid
• 858671-75-7
• DTXSID001221493
• SCHEMBL1176522
• 6-cyclopropyl-1,2-benzisothiazole-3-carboxylic acid

• Inchi： 1S/C11H9NO2S/c13-11(14)10-8-4-3-7(6-1-2-6)5-9(8)15-12-10/h3-6H,1-2H2,(H,13,14)
• InChI Key： MXTHJMVXICGTKL-UHFFFAOYSA-N
• SMILES： S1C2C(C(C(=O)O)=N1)=CC=C(C=2)C1CC1

Computed Properties

• Exact Mass: 219.03539970Da
• Monoisotopic Mass: 219.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4

Additional information on 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid

Introduction to 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic Acid (CAS No. 858671-75-7)

6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid (CAS No. 858671-75-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group and a benzo[d]isothiazole core, which contribute to its potential biological activities and therapeutic applications.

The benzo[d]isothiazole scaffold is a versatile heterocyclic system that has been extensively studied for its diverse biological properties. The presence of the cyclopropyl substituent in the structure of 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid adds an additional layer of complexity and functionality, making it an intriguing candidate for further investigation.

Recent research has highlighted the potential of 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid in various therapeutic areas. One notable application is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid has also demonstrated potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer, particularly those that are resistant to conventional therapies.

The pharmacokinetic properties of 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid have also been investigated. Studies have shown that it exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its development as a drug candidate. Furthermore, its low toxicity profile in preclinical studies has further supported its potential for clinical translation.

In the context of drug discovery and development, the structural flexibility and synthetic accessibility of 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid make it an attractive lead compound for optimization. Researchers can modify the cyclopropyl group or other substituents to enhance its potency, selectivity, and pharmacological properties. This versatility opens up numerous possibilities for the design of novel therapeutics with improved efficacy and safety profiles.

The clinical potential of 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid is further supported by ongoing preclinical studies and early-stage clinical trials. These studies aim to evaluate its safety, efficacy, and pharmacokinetic behavior in human subjects. Preliminary results have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in target patient populations.

In conclusion, 6-Cyclopropylbenzo[d]isothiazole-3-carboxylic acid (CAS No. 858671-75-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacological properties, make it a valuable candidate for further development as a therapeutic agent. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.